Cas no 61348-83-2 (Benzonitrile, 3-nitro-5-nitroso-4-(2,4,6-trinitrobenzoyl)-)

• Product Name: Benzonitrile, 3-nitro-5-nitroso-4-(2,4,6-trinitrobenzoyl)-
• CAS No: 61348-83-2
• MF: C₁₄H₄N₆O₁₀
• MW: 416.215762138367
• CID: 482988
• PubChem ID: 71396696
• Update Time: 2025-04-19

Benzonitrile, 3-nitro-5-nitroso-4-(2,4,6-trinitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-nitro-5-nitroso-4-(2,4,6-trinitrobenzoyl)-
• 3-nitro-5-nitroso-4-(2,4,6-trinitrobenzoyl)benzonitrile
• DTXSID20818240
• 61348-83-2

• Inchi： 1S/C14H4N6O10/c15-5-6-1-8(16-22)12(9(2-6)18(25)26)14(21)13-10(19(27)28)3-7(17(23)24)4-11(13)20(29)30/h1-4H
• InChI Key： BZHVMPZGUCDJJY-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(C#N)=CC=1[N+](=O)[O-])N=O)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 415.99892
• Monoisotopic Mass: 415.99889035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 254Ų

Experimental Properties

• PSA: 242.85